Cas no 434957-82-1 (Methyl (S)-3-acetamido-3-(4-methoxyphenyl)propanoate)

• Product Name: Methyl (S)-3-acetamido-3-(4-methoxyphenyl)propanoate
• CAS No: 434957-82-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 68078
• PubChem ID: 12024347
• Update Time: 2025-04-18

Methyl (S)-3-acetamido-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-3-acetamido-3-(4-methoxyphenyl)propanoate
• (S)-METHYL 3-ACETAMIDO-3-(4-METHOXYPHENYL) PROPANOATE
• Benzenepropanoic acid, b-(acetylamino)-4-methoxy-, methylester, (bS)-
• 434957-82-1
• Methyl(S)-3-acetamido-3-(4-methoxyphenyl)propanoate
• METHYL (3S)-3-ACETAMIDO-3-(4-METHOXYPHENYL)PROPANOATE

• Inchi： 1S/C13H17NO4/c1-9(15)14-12(8-13(16)18-3)10-4-6-11(17-2)7-5-10/h4-7,12H,8H2,1-3H3,(H,14,15)/t12-/m0/s1
• InChI Key： HPOHGSFWIOTIFP-LBPRGKRZSA-N
• SMILES： O(C)C(C[C@@H](C1C=CC(=CC=1)OC)NC(C)=O)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 440.3 °C at 760 mmHg
• Flash Point: 220.1 °C
• Refractive Index: 1.508
• PSA: 64.63000
• LogP: 1.82640